2-(8-((2,5-dichlorophenyl)amino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid
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Overview
Description
The compound “2-(8-((2,5-dichlorophenyl)amino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid” is also known as Diclofenac . It has a molecular formula of C14H11Cl2NO2 and a molecular weight of 296.149 .
Molecular Structure Analysis
The molecular structure of Diclofenac can be represented by the InChI string: InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19) . This structure can be viewed using specific software that can interpret this string into a 3D molecular structure .Physical And Chemical Properties Analysis
Diclofenac has a boiling point of 412.0±45.0 °C at 760 mmHg and a flash point of 203.0±28.7 °C . It has 3 hydrogen bond acceptors, 2 hydrogen bond donors, and 4 freely rotating bonds . Its ACD/LogP value is 4.06 .Scientific Research Applications
Chemical Structure and Properties
The compound 2-(8-((2,5-dichlorophenyl)amino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid, due to its complex chemical structure, is involved in various scientific studies. For example, the study by Wu et al. (2007) on a similar compound, 7-(1,3-Dioxolan-2-ylmethyl)-1,3-dimethylpurine-2,6(1H,3H)-dione, examines its crystal structure and bonding, highlighting its unique conformation and potential for further chemical applications (Wu et al., 2007).
Genotoxicity Studies
Research by Heidemann et al. (1995) on a related chemical structure, [2,2-Dimethyl-6-(4-chlorophenyl)-7-phenyl-2,3-dihydro-1H-pyrrolizine-5-yl]-acetic acid, investigated its genotoxic potential both in vitro and in vivo. The study found no increase in gene mutation frequencies, suggesting its non-genotoxic nature, which is crucial for the development of safe chemical compounds (Heidemann et al., 1995).
Chemical Synthesis and Reactions
The work by Bitha et al. (1988) explored the chemical reactions of compounds similar to the one , focusing on cyclocondensation reactions and the formation of complex chemical structures. This study provides insights into the chemical reactivity and potential synthesis pathways for related compounds (Bitha et al., 1988).
Safety and Hazards
Diclofenac can cause skin irritation and serious eye irritation. It may also cause respiratory irritation . Safety measures include washing off immediately with soap and plenty of water while removing all contaminated clothes and shoes if it comes into contact with skin . If inhaled, the victim should be moved to fresh air and kept at rest in a position comfortable for breathing .
properties
IUPAC Name |
2-[8-(2,5-dichloroanilino)-1,3-dimethyl-2,6-dioxopurin-7-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2N5O4/c1-20-12-11(13(25)21(2)15(20)26)22(6-10(23)24)14(19-12)18-9-5-7(16)3-4-8(9)17/h3-5H,6H2,1-2H3,(H,18,19)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXVLEYWDJNICTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NC3=C(C=CC(=C3)Cl)Cl)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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